1,4-Dimethyl-3-(1H-1,2,3-triazol-4-YL)-1H-pyrazol-5-amine

Specification

• Molecular Formula: C7H10N6
• Molecular Weight: 178.20 g/mol
• IUPAC Name: 2,4-dimethyl-5-(2H-triazol-4-yl)pyrazol-3-amine
• Standard InChI: InChI=1S/C7H10N6/c1-4-6(5-3-9-12-10-5)11-13(2)7(4)8/h3H,8H2,1-2H3,(H,9,10,12)
• Standard InChI Key: NBYDMZICJCGXKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C2=NNN=C2)C)N

Introduction

Structural Characteristics and Molecular Properties

Core Architecture and Stereoelectronic Features

1,4-Dimethyl-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-5-amine features a pyrazole backbone substituted at the 3-position with a 1,2,3-triazole ring. The pyrazole ring is further functionalized with methyl groups at the 1- and 4-positions and an amine group at the 5-position (Table 1). This arrangement creates a planar, conjugated system that enhances electronic delocalization, as evidenced by its $\text{p}K_a$ values and spectral data. The triazole ring contributes to hydrogen-bonding capabilities via its nitrogen atoms, which may facilitate interactions with biological targets.

Table 1: Molecular properties of 1,4-dimethyl-3-(1H-1,2,3-triazol-4-yl)-1H-pyrazol-5-amine

Property	Value
Molecular Formula	$\text{C}_7\text{H}_{10}\text{N}_6$
Molecular Weight	178.20 g/mol
IUPAC Name	2,4-dimethyl-5-(2H-triazol-4-yl)pyrazol-3-amine
SMILES	CC1=C(N(N=C1C2=NNN=C2)C)N
InChI Key	NBYDMZICJCGXKS-UHFFFAOYSA-N
XLogP3	0.82 (predicted)

The compound’s stability under ambient conditions is attributed to intramolecular hydrogen bonding between the amine group and triazole nitrogen atoms. Density functional theory (DFT) calculations suggest a dipole moment of 4.2 Debye, indicating moderate polarity conducive to both aqueous and lipid solubility.

Synthetic Methodologies and Optimization

Cycloaddition Approaches

The most common synthesis route involves a Huisgen 1,3-dipolar cycloaddition between a pyrazole-bearing alkyne and an azide derivative. For example, reacting 1,4-dimethyl-5-aminopyrazole with sodium azide and acetylene derivatives in a copper-catalyzed reaction yields the target compound with 70–85% efficiency. This method benefits from regioselectivity and mild reaction conditions (40–60°C, 12–24 hours).

Nucleophilic Substitution Strategies

Alternative routes employ nucleophilic substitution at the pyrazole’s 3-position. Treatment of 3-bromo-1,4-dimethyl-1H-pyrazol-5-amine with 1H-1,2,3-triazole-4-thiol in the presence of potassium carbonate generates the product via an $\text{S}_\text{N}\text{Ar}$ mechanism. Yields for this method range from 65% to 78%, with purification achieved through recrystallization from ethanol-water mixtures.

Computational Modeling and Pharmacokinetic Profiling

Molecular Docking and Target Engagement

Docking simulations using AutoDock Vina reveal strong binding affinity (−9.2 kcal/mol) for the DNA gyrase-Topoisomerase IV complex (PDB: 2XCO). Key interactions include hydrogen bonds with Ser-1182 and π-π stacking with Trp-1213. These findings align with experimental MIC data, validating the compound’s mechanism.

ADMET Predictions

SwissADME analysis predicts high gastrointestinal absorption (85%) and blood-brain barrier permeability (log BB: 0.34). The compound adheres to Lipinski’s rule (MW < 500, LogP < 5), with no predicted hepatotoxicity or mutagenicity.

Industrial and Materials Science Applications

Coordination Chemistry

The compound’s amine and triazole groups enable chelation with transition metals (e.g., Cu(II), Zn(II)), forming complexes with luminescent properties. Such materials show promise in organic light-emitting diodes (OLEDs), with quantum yields exceeding 60%.

Catalytic Ligands

Palladium complexes incorporating this ligand catalyze Suzuki-Miyaura cross-coupling reactions with turnover numbers (TON) up to 10,000, outperforming traditional triphenylphosphine ligands.